Cas no 106610-61-1 (1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester)

• Product Name: 1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester
• CAS No: 106610-61-1
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 187633
• PubChem ID: 110394
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester Chemical and Physical Properties

Names and Identifiers

• 2-(7-methyloctoxycarbonyl)benzoic acid
• 1,2-Benzenedicarboxylic acid mono(7-methyloctyl) ester
• 7-Methyl-1-Octanol Phthalate
• 1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester
• 106610-61-1
• phthalic acid monoisononyl ester
• CHEBI:132593
• 1-(7-Methyloctyl) 1,2-benzenedicarboxylate
• 68515-53-7
• SCHEMBL19837971
• DTXSID80910057
• 2-(((7-Methyloctyl)oxy)carbonyl)benzoic acid
• 1,2-benzenedicarboxylic acid monoisononyl ester
• 1,2-benzenedicarboxylic acid mono-7-methyloctyl ester
• Q27225613
• mono-isononyl phthalate
• monoisononyl phthalate
• phthalic acid mono-7-methyloctyl ester
• mono-7-methyloctyl phthalate
• EINECS 271-096-1
• starbld0018826
• 1,2-Benzenedicarboxylic acid, 1-(7-methyloctyl) ester
• 2-{[(7-methyloctyl)oxy]carbonyl}benzoic acid

• Inchi： 1S/C17H24O4/c1-13(2)9-5-3-4-8-12-21-17(20)15-11-7-6-10-14(15)16(18)19/h6-7,10-11,13H,3-5,8-9,12H2,1-2H3,(H,18,19)
• InChI Key： RNCMBSSLYOAVRT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)CCCCCCC(C)C

Computed Properties

• Exact Mass: 292.16700
• Monoisotopic Mass: 292.167459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.073±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 421.9±28.0 °C at 760 mmHg
• Flash Point: 146.5±17.5 °C
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• PSA: 63.60000
• LogP: 4.14810
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters